Cas no 810659-05-3 ((4,4-Difluorocyclohexyl)methanamine)

(4,4-Difluorocyclohexyl)methanamine structure
810659-05-3 structure
Product Name:(4,4-Difluorocyclohexyl)methanamine
CAS No:810659-05-3
MF:C7H13F2N
MW:149.18162894249
CID:715192
PubChem ID:15604494
Update Time:2024-10-27

(4,4-Difluorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanamine,4,4-difluoro-
    • (4,4-difluorocyclohexyl)methanamine
    • 4,4-difluoroCyclohexanemethanamine
    • C-(4,4-DIFLUORO-CYCLOHEXYL)-METHYLAMINE
    • (4,4-Difluorocyclohexyl)methylamine
    • 1-(4,4-difluorocyclohexyl)methylamine
    • 4,4-difluoro-cyclohexanemethanamine
    • Cyclohexanemethanamine,4,4-difluoro
    • Cyclohexanemethanamine, 4,4-difluoro-
    • AMY6039
    • [(4,4-difluorocyclohexyl)methyl]amine
    • PB22485
    • C-(4,4-Difluorocyclohexyl)-methylamine
    • C-(4,4-DIFLUORocycloHEXYL)methylaMINE
    • A9977
    • BB 0261479
    • 1-(4,4-DIFLUOROCYCLOHEXYL)METHANAMINE
    • 4,4-Difluorocyclohexanemethanamine (ACI)
    • 1-(Aminomethyl)-4,4-difluorocyclohexane
    • EN300-136213
    • DB-075728
    • C7H13F2N
    • DTXSID90575555
    • E72828
    • J-520158
    • SY102666
    • MFCD11113217
    • 810659-05-3
    • CS-0030270
    • BS-13327
    • SCHEMBL102863
    • 4,4-Difluorocyclohexylmethylamine
    • AKOS005063527
    • (4,4-Difluorocyclohexyl)methanamine
    • MDL： MFCD11113217
    • Inchi： 1S/C7H13F2N/c8-7(9)3-1-6(5-10)2-4-7/h6H,1-5,10H2
    • InChI Key： XAAFYIOYLLPWMM-UHFFFAOYSA-N
    • SMILES： FC1(CCC(CN)CC1)F

Computed Properties

  • Exact Mass: 149.10200
  • Monoisotopic Mass: 149.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.05
  • Boiling Point: 171℃
  • Flash Point: 69℃
  • Refractive Index: 1.427
  • PSA: 26.02000
  • LogP: 2.47090
  • Vapor Pressure: 1.4±0.3 mmHg at 25°C

(4,4-Difluorocyclohexyl)methanamine Security Information

(4,4-Difluorocyclohexyl)methanamine Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(4,4-Difluorocyclohexyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D526225-25mg
(4,4-Difluorocyclohexyl)methanamine
 810659-05-3
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TRC
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 $ 95.00 2022-06-05
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Chemenu
CM203426-5g
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Chemenu
CM203426-10g
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 810659-05-3 95%
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Chemenu
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Chemenu
CM203426-250mg
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 810659-05-3 95%
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eNovation Chemicals LLC
Y1252683-100mg
Cyclohexanemethanamine, 4,4-difluoro-
 810659-05-3 98%
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 $135 2024-06-06
eNovation Chemicals LLC
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Cyclohexanemethanamine, 4,4-difluoro-
 810659-05-3 98%
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(4,4-Difluorocyclohexyl)methanamine Production Method

Production Method 1

178312-48-6 178312-48-6
810659-05-3 810659-05-3
Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Triethylamine ,  Trimethylammonium chloride Solvents: Dichloromethane ;  1 h, 0 °C → rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ;  3 h, rt → 60 °C
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  10 h, rt
Reference
4-Amino-2-cyanopyrimidines: Novel scaffold for nonpeptidic cathepsin S inhibitors
Irie, Osamu; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(16), 4642-4646

(4,4-Difluorocyclohexyl)methanamine Raw materials

(4,4-Difluorocyclohexyl)methanamine Preparation Products

(4,4-Difluorocyclohexyl)methanamine Related Literature

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